Cas no 4430-67-5 (3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione)
![3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione structure](https://www.kuujia.com/scimg/cas/4430-67-5x500.png)
4430-67-5 structure
Product name:3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione
3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione Chemical and Physical Properties
Names and Identifiers
-
- 3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione
- anthra[1,2-b]furan-2,6,11-trione
- NSC333497
- NSC-333497
- 4430-67-5
- DTXSID50318647
- Anthra[1,2-b]furan-2,6,11(3H)-trione
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- Inchi: InChI=1S/C16H8O4/c17-12-7-8-5-6-11-13(16(8)20-12)15(19)10-4-2-1-3-9(10)14(11)18/h1-6H,7H2
- InChI Key: VQAXYIOJDKLYDF-UHFFFAOYSA-N
- SMILES: C1C2=C(C3=C(C=C2)C(=O)C4=CC=CC=C4C3=O)OC1=O
Computed Properties
- Exact Mass: 264.04224
- Monoisotopic Mass: 264.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
3h-naphtho[2,3-g][1]benzofuran-2,6,11-trione Related Literature
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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5. Book reviews
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